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Compound of Interest

2-
Compound Name:
(Diphenylphosphino)benzaldehyde

Cat. No. B1302527

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-
(Diphenylphosphino)benzaldehyde, an organophosphorus compound with significant
applications in catalysis and organic synthesis. Its unique bifunctional nature, featuring both a
diphenylphosphino group and a benzaldehyde moiety, makes it a versatile ligand and synthetic
intermediate.

Core Chemical and Physical Properties

2-(Diphenylphosphino)benzaldehyde is a yellow solid that is soluble in common organic
solvents.[1] Its dual functionality allows for diverse reactivity, including coordination to transition
metals via the phosphine group and nucleophilic additions at the aldehyde.[2] This structure is
pivotal to its role in coordination chemistry and catalysis.[2][3]

Table 1: Physical and Chemical Properties
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Property Value References
CAS Number 50777-76-9 [L1[2][41[5]
Molecular Formula C19H150P [1][41[6]
Molecular Weight 290.30 g/mol [4115][6]
Appearance White to yellow powder/solid [11121171
Melting Point 112-119 °C [1][5][6]1[8]
N Soluble in common organic
Solubility [1][2]
solvents
O=CclccccclP(c2ccecc2)c3ce
SMILES [51181[9]
ccc3
DRCPJRZHAIMWOU-
InChl Key [1][2][5]1[8]

UHFFFAOYSA-N

Safety and Handling

2-(Diphenylphosphino)benzaldehyde is classified as an irritant. Standard laboratory safety

protocols should be followed, including the use of personal protective equipment.

Table 2: GHS Safety Information
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Category Information References
Pictogram GHSO07 (Exclamation mark) [1]
Signal Word Warning [1][5]18]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements S [11[51[8]
eye irritationH335: May cause

respiratory irritation

P261, P264, P280,
Precautionary Statements P302+P352, P304+P340, [11[51I8]
P305+P351+P338

) ) Dust mask (type N95), eye
Personal Protective Equipment ) [518]
shields, gloves

Storage Class Code 11 (Combustible Solids) [518]

Experimental Protocols and Reactivity
Synthesis Protocol

The first reported synthesis of 2-(Diphenylphosphino)benzaldehyde involves a Grignard
reaction.[1] The general steps are outlined below.

Experimental Workflow: Synthesis of 2-(Diphenylphosphino)benzaldehyde
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Step 3: Phosphination

Step 1: Protection Chlorodiphenylphosphine
Step 2: Grignard Formation Step 4: Deprotection

Protecting group

2-Br d (e.q., acetal B Blcot Mg, THE Grignard Reagent I Reaction with £ Phosphine Acidic workup T 2-(Diphenylphosphino)benzaldehyde

Primary Amine

2-(Diphenylphosphino)benzaldehyde (R-NH2)

Condensation
(-H20)

Phosphine-Imine Ligand

Simplified Catalytic Cycle (e.g., Suzuki Coupling)

Legend
Oxidative ) Reductive _ . .
Addition L = 2-(Diphenylphosphino)benzaldehyde
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(Active Catalyst)

R1-Pd(I)L(R2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Diphenylphosphinobenzaldehyde - Wikipedia [en.wikipedia.org]
. CAS 50777-76-9: 2-(Diphenylphosphino)benzaldehyde [cymitquimica.com]
. chemimpex.com [chemimpex.com]

. scbt.com [scbt.com]

2
3
4
e 5. 2-(Diphenylphosphino)benzaldehyde 97 50777-76-9 [sigmaaldrich.com]
6. fishersci.co.uk [fishersci.co.uk]
7. strem.com [strem.com]
8. 2-(Diphenylphosphino)benzaldehyde 97 50777-76-9 [sigmaaldrich.com]
9. 2-(Diphenylphosphino)benzaldehyde 97 50777-76-9 [sigmaaldrich.com]

 To cite this document: BenchChem. [A Technical Guide to 2-
(Diphenylphosphino)benzaldehyde (CAS 50777-76-9)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1302527#2-diphenylphosphino-
benzaldehyde-cas-number-50777-76-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

